Cas no 105746-46-1 (N-(trans-4-tert-Butyl-cyclohexyl)carbonyl-D-phenylalanine)

• Product Name: N-(trans-4-tert-Butyl-cyclohexyl)carbonyl-D-phenylalanine
• CAS No: 105746-46-1
• MF: C₂₀H₂₉NO₃
• MW: 331.449166059494
• CID: 1060450
• PubChem ID: 14233115
• Update Time: 2025-05-24

N-(trans-4-tert-Butyl-cyclohexyl)carbonyl-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-(trans-4-tert-Butyl-cyclohexyl)carbonyl-D-phenylalanine
• (R)-2-(trans-4-(tert-Butyl)cyclohexanecarboxamido)-3-phenylpropanoic acid
• 2-[(4-tert-butylcyclohexanecarbonyl)amino]-3-phenylpropanoic acid
• N-(4-tert-Butylcyclohexane-1-carbonyl)phenylalanine
• 105746-46-1
• (2R)-3-PHENYL-2-{[(1R,4R)-4-TERT-BUTYLCYCLOHEXYL]FORMAMIDO}PROPANOIC ACID
• DTXSID40557765

• Inchi： 1S/C20H29NO3/c1-20(2,3)16-11-9-15(10-12-16)18(22)21-17(19(23)24)13-14-7-5-4-6-8-14/h4-8,15-17H,9-13H2,1-3H3,(H,21,22)(H,23,24)
• InChI Key： SYWRPZFKQKXPIE-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)C(C)(C)C)NC(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.21474379g/mol
• Monoisotopic Mass: 331.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.076 g/l) (25 º C),

Additional information on N-(trans-4-tert-Butyl-cyclohexyl)carbonyl-D-phenylalanine

N-(trans-4-tert-Butyl-cyclohexyl)carbonyl-D-phenylalanine: A Comprehensive Overview

The compound N-(trans-4-tert-butyl-cyclohexyl)carbonyl-D-phenylalanine (CAS No. 105746-46-1) is a highly specialized amino acid derivative with significant applications in the fields of pharmacology, biochemistry, and materials science. This compound is characterized by its unique structure, which combines the natural amino acid D-phenylalanine with a substituted cyclohexane group. The trans-4-tert-butyl-cyclohexyl moiety introduces steric hindrance and enhances the compound's stability, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the potential of N-(trans-4-tert-butyl-cyclohexyl)carbonyl-D-phenylalanine in drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, leveraging its amphipathic nature to enhance solubility and bioavailability. This property has been extensively studied in preclinical models, demonstrating promising results in improving therapeutic efficacy while reducing side effects.

In addition to its pharmacological applications, this compound has found utility in peptide synthesis and biotechnology. The D-phenylalanine core provides a chiral environment, which is crucial for enantioselective reactions. Recent advancements in asymmetric catalysis have further underscored the importance of this compound in synthesizing complex biomolecules with high enantiomeric excess.

The synthesis of N-(trans-4-tert-butyl-cyclohexyl)carbonyl-D-phenylalanine involves a multi-step process that combines organic synthesis techniques with stereochemical control. The key steps include the preparation of the cyclohexane derivative, followed by coupling with D-phenylalanine under optimized conditions. Recent innovations in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural perspective, the compound's trans configuration plays a critical role in its physical and chemical properties. The tert-butyl group contributes to the molecule's rigidity and hydrophobicity, while the cyclohexane ring provides flexibility for interactions with biological systems. These features make it an ideal candidate for studying molecular recognition and binding affinities in biological assays.

Emerging research has also explored the use of N-(trans-4-tert-butyl-cyclohexyl)carbonyl-D-phenylalanine in materials science, particularly in the development of self-assembling peptides and nanomaterials. Its ability to form stable supramolecular structures has opened new avenues for applications in drug delivery, tissue engineering, and biosensors.

In conclusion, N-(trans-4-tetrahydrofuranbutyryl-D-alanine) (CAS No. 105746-46-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future research and development efforts.